Cas no 124027-76-5 (benzo[k]tetraphene-1,2-dione)

• Product Name: benzo[k]tetraphene-1,2-dione
• CAS No: 124027-76-5
• MF: C₂₂H₁₂O₂
• MW: 308.32948589325
• CID: 1218933
• PubChem ID: 147815
• Update Time: 2025-04-20

benzo[k]tetraphene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• benzo[k]tetraphene-1,2-dione
• naphtho[8,7-b]phenanthrene-1,2-dione
• 124027-76-5
• Dibenz(a,h)anthracene-1,2-quinone
• DTXSID20154195
• Naphtho(8,7-b)phenanthrene-1,2-dione

• Inchi： 1S/C22H12O2/c23-20-10-9-14-6-8-16-11-18-15(12-19(16)21(14)22(20)24)7-5-13-3-1-2-4-17(13)18/h1-12H
• InChI Key： SQPWDXUCXDUROF-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2C=CC3=CC4C5C=CC=CC=5C=CC=4C=C3C=21)=O

Computed Properties

• Exact Mass: 308.08376
• Monoisotopic Mass: 308.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 5.2

Experimental Properties

• Density: 1.37
• Boiling Point: 581.2°C at 760 mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.803
• PSA: 34.14